Cas no 1263062-21-0 (5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine
• CAS No: 1263062-21-0
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 5148775
• PubChem ID: 130047055
• Update Time: 2026-03-03

5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine
• 5-chloro-3-fluoropyrazolo[1,5-a]pyrimidine
• AT34642
• Pyrazolo[1,5-a]pyrimidine, 5-chloro-3-fluoro-
• 1263062-21-0
• SCHEMBL25157822
• PS-17061

• Inchi： 1S/C6H3ClFN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
• InChI Key： ODLJJZVQDVDWAY-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C=N2)F)N=1

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2

Additional information on 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine (CAS No. 1263062-21-0)

5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine (CAS No. 1263062-21-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine has surged, particularly in the development of novel kinase inhibitors and antiviral agents. Researchers are increasingly exploring its potential in targeting specific enzymes and pathways implicated in diseases such as cancer and viral infections. The compound's CAS No. 1263062-21-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine is its versatility in chemical modifications. The chloro and fluoro groups provide excellent handles for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability has made it a popular choice for high-throughput screening and drug discovery programs, where rapid optimization of lead compounds is essential.

The synthesis of 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine typically involves multi-step reactions, starting from readily available precursors. Recent advancements in green chemistry have also led to more sustainable production methods, reducing the environmental impact of its manufacturing process. These innovations align with the increasing focus on sustainable pharmaceuticals and eco-friendly synthesis, topics that are highly relevant to today's researchers and industry professionals.

Another area where 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine shows promise is in agrochemical applications. Its structural motif is found in several herbicides and pesticides, where it contributes to improved efficacy and selectivity. As the agricultural sector seeks safer and more effective solutions, compounds like this are likely to play a pivotal role in addressing global food security challenges.

From a market perspective, the global demand for 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine is expected to grow steadily, driven by its expanding applications in both pharmaceuticals and agrochemicals. Suppliers and manufacturers are investing in scalable production techniques to meet this demand, ensuring consistent quality and availability. The compound's CAS No. 1263062-21-0 is often referenced in procurement databases, highlighting its commercial significance.

In conclusion, 5-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine (CAS No. 1263062-21-0) is a multifaceted compound with immense potential across various scientific and industrial domains. Its unique structure, combined with its adaptability and broad applicability, makes it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its importance is only set to increase, solidifying its position as a key player in the field of heterocyclic chemistry.